Cas no 4647-20-5 (Icomethasone)

• Product Name: Icomethasone
• CAS No: 4647-20-5
• MF: C₂₂H₂₉ClO₅
• MW: 408.915666341782
• CID: 1063787
• PubChem ID: 11407187
• Update Time: 2025-04-20

Icomethasone Chemical and Physical Properties

Names and Identifiers

• Icomethasone
• (8S,9R,10S,11S,13S,14S,16R,17R)-9-chloro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• (11.BETA.,16.ALPHA.)-9-CHLORO-11,17,21-TRIHYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• UNII-2LP8SJ795G
• Q27254899
• SCHEMBL7755941
• PREGNA-1,4-DIENE-3,20-DIONE, 9-CHLORO-11,17,21-TRIHYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-
• 2LP8SJ795G
• MOMETASONE FUROATE IMPURITY K [EP IMPURITY]
• Pregna-1,4-diene-3,20-dione, 9-chloro-11,17,21-trihydroxy-16-methyl-, (11beta,16alpha)-
• Icometasone
• PD162044
• AKOS040768320
• DTXSID40196850
• 9-Chloro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione (Icometasone)
• 4647-20-5
• (11BETA,16ALPHA)-9-CHLORO-11,17,21-TRIHYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• MOMETASONE FUROATE IMPURITY K (EP IMPURITY)
• Furoate Mometasona Impurity K
• G88672
• DTXCID80119341

• Inchi： 1S/C22H29ClO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1
• InChI Key： NBMKJKDGKREAPL-CXSFZGCWSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 408.1703517g/mol
• Monoisotopic Mass: 408.1703517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.8Ų

Icomethasone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids